2-(benzo[4,5]thiazolo[2,3-c][1,2,4]triazol-3-ylthio)-1-(1-cyclohexyl-2,5-dimethyl-1H-pyrrol-3-yl)ethanone

• IUPAC Name: 1-(1-cyclohexyl-2,5-dimethylpyrrol-3-yl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)ethanone
• InChI: InChI=1S/C22H24N4OS2/c1-14-12-17(15(2)25(14)16-8-4-3-5-9-16)19(27)13-28-21-23-24-22-26(21)18-10-6-7-11-20(18)29-22/h6-7,10-12,16H,3-5,8-9,13H2,1-2H3
• InChI Key: TXDDPEJQXRMBKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C2CCCCC2)C)C(=O)CSC3=NN=C4N3C5=CC=CC=C5S4
• Molecular Formula: C22H24N4OS2
• Molecular Weight: 424.6 g/mol
• CAS No.: 379238-23-0

Description

This compound is a heterocyclic molecule featuring a benzothiazolo-triazole core linked to a cyclohexyl-substituted dimethylpyrrole moiety via a thioether bridge. While direct bioactivity data for this compound is unavailable in the provided evidence, structural analogs (e.g., those with 4-methoxyphenyl or 4-methylpiperidinyl substituents) suggest its relevance in drug discovery.

Biological Activity

The compound 2-(benzo[4,5]thiazolo[2,3-c][1,2,4]triazol-3-ylthio)-1-(1-cyclohexyl-2,5-dimethyl-1H-pyrrol-3-yl)ethanone is a complex heterocyclic compound that incorporates both thiazole and triazole moieties. These structural features are known to confer various biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. This article delves into the synthesis, biological activity, and structure-activity relationships (SAR) of this compound.

Synthesis

The synthesis of benzo[4,5]thiazolo[2,3-c][1,2,4]triazole derivatives typically involves the formation of the thiazole ring through oxidative cyclization reactions. A notable method utilizes copper(II) chloride as a catalyst in an aqueous medium to facilitate the reaction between o-bromoarylisothiocyanates and aroylhydrazides. This approach has yielded several derivatives with promising biological activities .

Antimicrobial Activity

Research indicates that compounds containing the benzo[4,5]thiazolo[2,3-c][1,2,4]triazole framework exhibit significant antimicrobial properties. For instance:

• Activity against Bacteria : Studies have shown that these compounds can inhibit the growth of both Gram-positive and Gram-negative bacteria. The presence of electron-donating groups on the phenyl ring enhances this activity.
• Fungal Inhibition : The antifungal efficacy of triazole derivatives is well-documented. The structure-activity relationship (SAR) studies reveal that modifications to the triazole core can lead to enhanced antifungal potency against various pathogens .

Antitumor Activity

The anticancer potential of this compound has been explored through various assays:

• Cell Line Studies : Compounds similar to 2-(benzo[4,5]thiazolo[2,3-c][1,2,4]triazol-3-ylthio)-1-(1-cyclohexyl-2,5-dimethyl-1H-pyrrol-3-yl)ethanone have shown IC50 values in the micromolar range against different cancer cell lines (e.g., HT29 colorectal cancer cells). The presence of specific substituents on the thiazole ring significantly influences cytotoxicity .

Anti-inflammatory Properties

The anti-inflammatory effects of related compounds have been highlighted in several studies. For example:

• Mechanism of Action : These compounds may inhibit pro-inflammatory cytokines and modulate immune responses. The thiazole moiety appears crucial for mediating these effects through interactions with inflammatory pathways.

Structure-Activity Relationship (SAR)

Understanding the SAR is vital for optimizing the biological activity of 2-(benzo[4,5]thiazolo[2,3-c][1,2,4]triazol-3-ylthio)-1-(1-cyclohexyl-2,5-dimethyl-1H-pyrrol-3-yl)ethanone:

Substituent	Effect on Activity
Electron-donating groups	Enhance antimicrobial and anticancer activity
Alkyl substitutions	Improve lipophilicity and cellular uptake
Halogen substitutions	Often increase potency against specific targets

Case Studies

Several studies have documented the biological activity of derivatives similar to this compound:

• Anticancer Activity : A study reported that a derivative with a similar structure exhibited significant cytotoxicity against breast cancer cell lines with an IC50 value lower than standard chemotherapeutics like doxorubicin .
• Antifungal Efficacy : Another investigation demonstrated that a related triazole derivative showed broad-spectrum antifungal activity against Candida species with minimal inhibitory concentrations (MICs) comparable to existing antifungal agents .

Comparison with Similar Compounds

Comparison with Structural Analogs

The compound can be compared to two closely related derivatives from the evidence:

Table 1: Structural and Physicochemical Properties

Property	Target Compound*	4-Methoxyphenyl Analog	4-Methylpiperidinyl Analog
Molecular Formula	C24H24N4OS2 (inferred)**	C23H20N4O2S2	C16H18N4OS2
Molar Mass (g/mol)	~454 (estimated)	448.56	346.47
Density (g/cm³)	~1.4–1.5 (predicted)	1.39±0.1	1.48±0.1
pKa	Not reported	0.57±0.40	0.82±0.40
Key Substituent	1-Cyclohexyl-2,5-dimethylpyrrole	1-(4-Methoxyphenyl)-2,5-dimethylpyrrole	4-Methylpiperidinyl

Key Observations:

Substituent Effects: The 4-methoxyphenyl analog () contains a polar methoxy group, which likely enhances solubility in polar solvents compared to the lipophilic cyclohexyl group in the target compound.

Molecular Weight and Density :

• The target compound’s inferred higher molar mass (~454 g/mol) compared to the analogs suggests increased steric bulk, which may influence pharmacokinetic properties such as membrane permeability or metabolic stability.
• The density differences (1.39 vs. 1.48 g/cm³) between the analogs indicate variations in molecular packing, possibly affecting crystallinity or thermal stability.

Acidity (pKa) :

• Both analogs exhibit acidic pKa values (~0.57–0.82), likely due to the thiol group in the thioether bridge. The cyclohexyl group’s electron-withdrawing nature in the target compound could further lower its pKa relative to the methoxyphenyl analog.

Research Findings and Limitations

• Bioactivity: No direct bioactivity data is available for the target compound.
• Limitations : Comparisons are constrained by the lack of experimental data for the target compound, necessitating reliance on structural analogs. Further studies are required to validate its physicochemical and biological properties.

Q & A

Basic Research Questions

Q. What are the standard protocols for synthesizing this compound, and how can its purity be validated?

• Methodological Answer : The compound can be synthesized via reflux reactions in ethanol with catalytic glacial acetic acid, followed by solvent evaporation and recrystallization (e.g., DMF–EtOH mixtures) to isolate the product . Purity validation typically involves:

• Chromatography : HPLC or TLC to confirm homogeneity.
• Spectroscopy : $^1$H/$^{13}$C NMR for functional group analysis and $\text{ESI-MS}$ for molecular weight confirmation.
• X-ray Diffraction (XRD) : Single-crystal XRD provides definitive structural confirmation .

Q. How is the compound’s stability assessed under varying experimental conditions?

• Methodological Answer : Stability studies involve:

• Thermogravimetric Analysis (TGA) : To evaluate thermal decomposition thresholds.
• Solubility Profiling : Test in polar (e.g., DMSO) vs. non-polar solvents to assess aggregation or precipitation.
• pH-Dependent Stability : Incubate in buffered solutions (pH 3–10) and monitor degradation via UV-Vis spectroscopy .

Advanced Research Questions

Q. How can computational methods (e.g., DFT) resolve discrepancies between experimental and theoretical structural data?

• Methodological Answer : Density Functional Theory (DFT) calculations (e.g., B3LYP/6-31G(d,p)) optimize the molecular geometry and compare bond lengths/angles with XRD data. For example, discrepancies in dihedral angles may arise from crystal packing effects vs. gas-phase DFT models. Adjusting basis sets (e.g., 6-31G+(d,p)) or incorporating solvent effects in simulations can improve alignment .

Q. What strategies optimize the compound’s synthetic yield while minimizing byproducts?

• Methodological Answer :

• Reaction Optimization : Vary reflux time (e.g., 2–8 hours) and solvent polarity (ethanol vs. DMF) to favor nucleophilic substitution at the thiol group .
• Catalysis : Introduce Lewis acids (e.g., ZnCl$_2$) to accelerate cyclization steps in the triazole-thiazole core .
• Byproduct Analysis : Use LC-MS to identify side products (e.g., unreacted intermediates) and adjust stoichiometry accordingly .

Q. How can the compound’s environmental fate and ecotoxicological risks be systematically evaluated?

• Methodological Answer : Apply the INCHEMBIOL framework :

• Physicochemical Properties : Measure log $P$ (octanol-water partition coefficient) to predict bioaccumulation.
• Biotic Degradation : Use microbial assays (e.g., OECD 301F) to assess biodegradability.
• Toxicity Screening : Conduct in vitro assays (e.g., zebrafish embryo toxicity) to estimate LC$_{50}$ values and ecological risk quotients.

Data Contradiction and Analysis

Q. How to address conflicting bioactivity data across different assay models?

• Methodological Answer :

• Assay Replication : Repeat experiments in standardized cell lines (e.g., HEK293 or HepG2) with controlled conditions (e.g., serum-free media).
• Mechanistic Profiling : Compare results from enzyme inhibition (e.g., kinase assays) vs. whole-cell viability assays to distinguish direct target effects from off-target cytotoxicity .
• Statistical Validation : Apply ANOVA or Tukey’s HSD test to confirm significance across biological replicates .

Experimental Design

Q. What experimental frameworks integrate structural, computational, and biological data cohesively?

• Methodological Answer : A multi-modal approach includes:

• Structural-Activity Relationships (SAR) : Correlate XRD/DFT data with bioactivity (e.g., IC$_{50}$) to identify critical substituents (e.g., cyclohexyl vs. aryl groups).
• High-Throughput Screening (HTS) : Use 96-well plates to test derivatives for potency against therapeutic targets (e.g., cancer cell lines).
• Theoretical Linkage : Align findings with conceptual frameworks (e.g., ligand-receptor docking simulations) to propose mechanistic hypotheses .